4-Tert-butyl-3-(hydroxymethyl)-1,4-dihydropyrazol-5-one
CAS No.:
Cat. No.: VC16534158
Molecular Formula: C8H14N2O2
Molecular Weight: 170.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H14N2O2 |
|---|---|
| Molecular Weight | 170.21 g/mol |
| IUPAC Name | 4-tert-butyl-3-(hydroxymethyl)-1,4-dihydropyrazol-5-one |
| Standard InChI | InChI=1S/C8H14N2O2/c1-8(2,3)6-5(4-11)9-10-7(6)12/h6,11H,4H2,1-3H3,(H,10,12) |
| Standard InChI Key | JELDRAGGSYLKGB-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)(C)C1C(=NNC1=O)CO |
Introduction
Structural Characteristics and Molecular Identification
Molecular Architecture
The compound’s IUPAC name, 4-tert-butyl-3-(hydroxymethyl)-1,4-dihydropyrazol-5-one, reflects its substitution pattern: a tert-butyl group at position 4, a hydroxymethyl group at position 3, and a ketone at position 5 (Figure 1). The dihydropyrazole core exhibits partial unsaturation, with one double bond between N1 and C2, rendering the molecule planar and conducive to π-π interactions. The tert-butyl group introduces steric bulk, potentially influencing binding affinity in biological systems, while the hydroxymethyl moiety enhances solubility in polar solvents .
Table 1: Key Structural Identifiers
| Property | Value | Source |
|---|---|---|
| Molecular Formula | ||
| Molecular Weight | 170.21 g/mol | |
| CAS Number | 342652-78-2 (AstaTech), 72965068 (PubChem) | |
| SMILES | CC(C)(C)C1C(=NNC1=O)CO | |
| InChIKey | JELDRAGGSYLKGB-UHFFFAOYSA-N |
The discrepancy in CAS numbers across sources underscores the importance of cross-referencing identifiers in chemical databases .
Spectroscopic Features
While experimental spectral data (e.g., NMR, IR) for this specific compound is absent in the reviewed literature, analogous dihydropyrazoles exhibit characteristic signals. For instance:
-
NMR: Protons on the hydroxymethyl group () resonate at δ 3.5–4.0 ppm, while tert-butyl protons appear as a singlet near δ 1.2 ppm .
-
NMR: The ketone carbonyl (C5) typically shows a signal at δ 170–180 ppm .
Synthesis and Manufacturing
General Synthetic Routes
Dihydropyrazoles are commonly synthesized via cyclocondensation reactions between hydrazines and 1,3-diketones or α,β-unsaturated ketones . For 4-tert-butyl-3-(hydroxymethyl)-1,4-dihydropyrazol-5-one, a plausible pathway involves:
-
Formation of the Pyrazole Ring: Reacting tert-butyl acetoacetate with hydroxylamine to form a β-keto hydrazone intermediate.
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Functionalization: Introducing the hydroxymethyl group via nucleophilic substitution or oxidation-reduction sequences .
Table 2: Hypothetical Synthesis Steps
| Step | Reaction | Reagents/Conditions |
|---|---|---|
| 1 | Cyclocondensation | Hydrazine hydrate, ethanol, reflux |
| 2 | Hydroxymethylation | Formaldehyde, NaBH |
Industrial-scale production, as reported by AstaTech, employs optimized conditions to achieve 95% purity, with residual solvents controlled under ICH guidelines .
Physicochemical Properties
Thermal Stability and Solubility
The compound’s melting and boiling points remain unspecified in available data, but its tert-butyl group likely elevates thermal stability compared to non-alkylated analogs . The hydroxymethyl group enhances aqueous solubility, making it suitable for biological assays.
Table 3: Physicochemical Data
| Property | Value/Description | Source |
|---|---|---|
| Purity | ≥95% | |
| Storage | Room temperature, inert atmosphere | |
| Solubility | Soluble in DMSO, ethanol | Inferred |
Biological Activity and Applications
Industrial Applications
The tert-butyl group’s lipophilicity makes the compound a candidate for:
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